Cas no 1188044-21-4 (ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate)

• Product Name: ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate
• CAS No: 1188044-21-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD17190562
• CID: 4561917
• Update Time: 2025-06-08

ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate

• MDL： MFCD17190562
• Inchi： 1S/C14H18O3/c1-3-17-14(15)9-10-7-8-12-11(10)5-4-6-13(12)16-2/h4-6,10H,3,7-9H2,1-2H3
• InChI Key： UVZHOEQYPPWZCE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCC2CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Additional information on ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate

Recent Advances in the Study of Ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate (CAS: 1188044-21-4)

Ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate (CAS: 1188044-21-4) is a synthetic intermediate of growing interest in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key building block for the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound's structural features, including the indane core and the ethyl acetate side chain, make it a versatile scaffold for further chemical modifications. Recent synthetic methodologies have optimized the production of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate, achieving higher yields and purity, which are critical for its use in pharmaceutical research. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of its synthesis.

Pharmacological studies have explored the bioactivity of derivatives of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate, revealing promising results in preclinical models. For instance, certain analogs have demonstrated significant anti-inflammatory effects by modulating key pathways such as NF-κB and COX-2. Additionally, some derivatives have shown potential as neuroprotective agents, with activity in models of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings underscore the compound's relevance in the development of new therapeutic agents.

In conclusion, ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-yl)acetate (CAS: 1188044-21-4) represents a valuable chemical entity with broad applications in medicinal chemistry. Ongoing research continues to uncover its potential, particularly in the design of novel drugs for CNS and inflammatory disorders. Future studies should focus on further elucidating its mechanism of action and optimizing its pharmacokinetic properties to facilitate clinical translation.